Cas no 131379-33-4 (Benzenebutanoic acid, 4-cyano-, ethyl ester)

• Product Name: Benzenebutanoic acid, 4-cyano-, ethyl ester
• CAS No: 131379-33-4
• MF: C₁₃H₁₅NO₂
• MW: 217.263703584671
• CID: 1227971
• PubChem ID: 11830894
• Update Time: 2025-04-20

Benzenebutanoic acid, 4-cyano-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, 4-cyano-, ethyl ester
• ethyl 4-(4-cyanophenyl)butanoate
• 131379-33-4
• SCHEMBL8466268
• DTXSID30474119

• Inchi： 1S/C13H15NO2/c1-2-16-13(15)5-3-4-11-6-8-12(10-14)9-7-11/h6-9H,2-5H2,1H3
• InChI Key： ZORSOGWZLSCDQV-UHFFFAOYSA-N
• SMILES： O(CC)C(CCCC1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 217.110278721g/mol
• Monoisotopic Mass: 217.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.1Ų

Experimental Properties

• Density: 1.07±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.091 g/l) (25 º C),